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Compound of Interest

Compound Name:
Cyclohexylmethylsulfonate sodium

salt

Cat. No.: B8368366

Get Quote

Executive Summary & Chemical Identity
Cyclohexylmethylsulfonate Sodium Salt (often abbreviated as NaCyMs) is a distinct

organosulfur compound characterized by a cyclohexane ring attached to a sulfonate group via

a methylene bridge.

Critical Distinction: In commercial databases, this compound is frequently—and erroneously—

listed as a synonym for Sodium Cyclamate (Sodium N-cyclohexylsulfamate, CAS 139-05-9).

Researchers must distinguish between the Sulfonate (C-S bond, subject of this guide) and the

Sulfamate (N-S bond, artificial sweetener).
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Feature
Cyclohexylmethylsulfonat
e Sodium (NaCyMs)

Sodium Cyclamate
(Sweetener)

Structure Cyclohexyl–CH₂–SO₃⁻ Na⁺ Cyclohexyl–NH–SO₃⁻ Na⁺

Bonding Carbon-Sulfur (C-S) Nitrogen-Sulfur (N-S)

Stability High thermal/hydrolytic stability
Hydrolyzes at low pH/high

temp

Primary Use
Lithography, Hydrotrope,

Surfactant
Artificial Sweetener

CAS (Acid)

4352-27-6

(Cyclohexylmethanesulfonic

acid)

100-88-9 (Cyclamic acid)

Chemical Specifications
IUPAC Name: Sodium cyclohexylmethanesulfonate[1][2]

Molecular Formula: C₇H₁₃NaO₃S

Molecular Weight: 200.23 g/mol

Solubility: Highly soluble in water (>200 g/L); soluble in methanol; insoluble in non-polar

solvents (hexane).

Acidity (pKa of conjugate acid): ~1.0–2.0 (Strong acid derivative).

Synthesis & Manufacturing Protocols
The synthesis of NaCyMs typically follows the Strecker Sulfonation pathway, utilizing

cyclohexylmethyl halides. This method is preferred for its high yield and avoidance of genotoxic

ester intermediates.

Synthetic Pathway (Strecker Sulfonation)
The reaction involves the nucleophilic substitution of a halide by the sulfite ion.
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Reagents:

Substrate: Cyclohexylmethyl bromide (or chloride).

Nucleophile: Sodium Sulfite (Na₂SO₃).

Solvent: Water/Ethanol mixture (to solubilize the organic halide).

Catalyst: Tetrabutylammonium bromide (TBAB) as a Phase Transfer Catalyst (PTC)

accelerates the reaction.

Protocol:

Charge: Dissolve Na₂SO₃ (1.2 eq) in water. Add Cyclohexylmethyl bromide (1.0 eq) and

TBAB (0.05 eq).

Reflux: Heat the biphasic mixture to reflux (approx. 80–90°C) with vigorous stirring for 12–24

hours.

Monitoring: Monitor consumption of the bromide via GC-FID or TLC.

Work-up: Cool to room temperature. The aqueous phase contains the product. Wash with

ethyl acetate to remove unreacted organic halide.

Isolation: Evaporate the aqueous phase to dryness. Recrystallize the crude solid from hot

ethanol/water to remove inorganic salts (NaBr/Na₂SO₃).

Figure 1: Strecker Synthesis of Cyclohexylmethylsulfonate Sodium Salt
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Physicochemical Properties & Applications
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Immersion Lithography (Semiconductor Manufacturing)
NaCyMs is a critical additive in Next-Generation Lithography (NGL).

Mechanism: In immersion lithography, a liquid medium replaces the air gap between the lens

and the wafer to increase the Numerical Aperture (NA).

Role of NaCyMs: It acts as a High-Index Dopant. Adding NaCyMs to water increases the

Refractive Index (RI) of the immersion fluid without significantly increasing absorbance at

193 nm (Deep UV).

Advantage: The cyclohexyl ring provides steric bulk and hydrophobicity, preventing the fluid

from degrading the photoresist surface, while the sulfonate group ensures high solubility.

Pharmaceutical Hydrotrope & Solubilizer
In drug development, NaCyMs functions as a hydrotrope—a compound that improves the

solubility of poorly soluble drugs in water by preventing aggregation, distinct from micellar

solubilization.

Structure-Activity: The amphiphilic nature (hydrophobic cyclohexyl ring + hydrophilic

sulfonate) allows it to disrupt water structure and interact with hydrophobic drug moieties.

Use Case: Solubilization of small molecule APIs (Active Pharmaceutical Ingredients) in liquid

formulations where traditional surfactants (Tween/SDS) cause foaming or irritation.

Quantitative Data: Solubility Profile
Solvent Solubility (25°C) Comment

Water > 200 mg/mL
Highly soluble, forms clear

solution.

Methanol ~ 50 mg/mL Moderate solubility.

Ethanol < 10 mg/mL
Poor solubility (useful for

crystallization).

Acetone Insoluble Antisolvent.
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Analytical Characterization
To validate the identity and purity of NaCyMs, the following multi-modal analysis is required.

Nuclear Magnetic Resonance (NMR)
¹H NMR (D₂O):

2.75 ppm (d, 2H, –CH₂–SO₃): Distinctive doublet indicating the methylene bridge.

1.8–0.9 ppm (m, 11H, Cyclohexyl): Multiplets corresponding to the ring protons.

Validation: The absence of a peak at

3.0–3.5 ppm (typical for N-CH protons in Cyclamate) confirms the C-S bond structure.

Ion Chromatography (IC)
Column: Anion exchange column (e.g., Dionex IonPac AS11).

Eluent: KOH gradient.

Detection: Suppressed Conductivity.

Purpose: Quantifies the sulfonate anion and detects inorganic impurities (Sulfate, Bromide).

Figure 2: Analytical Validation Workflow for NaCyMs
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Safety & Toxicology
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While NaCyMs is a stable salt, its safety profile in drug development hinges on its precursor

and potential ester impurities.

Genotoxicity Risk (Low): Unlike alkyl sulfonates (e.g., Methyl Methanesulfonate), the sodium

salt NaCyMs is not an alkylating agent. It is a stable ionic salt.

Precursor Warning: If the free acid (Cyclohexylmethanesulfonic acid) is used in the presence

of alcohols (methanol/ethanol), Cyclohexylmethylsulfonate esters may form. These esters

are potentially genotoxic (Class 2/3 impurities per ICH M7).

Control Strategy: Ensure the final salt is free of residual acidity and alcohols during drying.

Handling: Standard PPE (gloves, goggles). The compound is a mild skin/eye irritant due to

its surfactant properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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